Cas no 172409-69-7 (2,4(1H,3H)-Quinolinedione, 5,6-difluoro-)

• Product Name: 2,4(1H,3H)-Quinolinedione, 5,6-difluoro-
• CAS No: 172409-69-7
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• CID: 1354991
• PubChem ID: 86185401
• Update Time: 2025-04-20

2,4(1H,3H)-Quinolinedione, 5,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinolinedione, 5,6-difluoro-
• DTXSID101284377
• 172409-69-7
• 5,6-Difluoro-2,4(1H,3H)-quinolinedione

• Inchi： 1S/C9H5F2NO2/c10-4-1-2-5-8(9(4)11)6(13)3-7(14)12-5/h1-2H,3H2,(H,12,14)
• InChI Key： XSHFKGPBZJIYEM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1C(CC(N2)=O)=O)F

Computed Properties

• Exact Mass: 197.02885
• Monoisotopic Mass: 197.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17